Cas no 2514-30-9 (PBIT)

PBIT structure
PBIT structure
Product Name:PBIT
CAS No:2514-30-9
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD05856231
CID:1421187
PubChem ID:935415
Update Time:2025-04-20

PBIT Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1,2-benzisothiazol-3(2h)-one
    • 2-(4-methylphenyl)-1,2-benzothiazol-3-one
    • PBIT
    • 2-p-Tolyl-1,2-benzisothiazolin-3-one
    • 2-(4-Methylphenyl)-2,3-dihydrobenzisothiazol-3-one
    • 2-(4-Methylphenyl)-1,2-benzisothiazol-3(2H)-one; 2-(4-Methylphenyl)-2,3-dihydrobenzisothiazol-3-one
    • 2514-30-9
    • ChemDiv3_007090
    • IDI1_025000
    • 2-(4-methylphenyl)-1,2-benzothiazol-3(2H)-one
    • STL476662
    • MFCD05856231
    • CHEMBL1336959
    • A935145
    • BDBM34737
    • 2-(p-tolyl)-1,2-benzothiazol-3-one
    • GTPL7026
    • HMS2576N21
    • AKOS027252698
    • Z275617084
    • SR-01000290026-1
    • HMS1493C06
    • SR-01000290026
    • DTXSID10359056
    • BCP27891
    • cid_935415
    • 2-(4-methylphenyl)-2,3-dihydro-1,2-benzothiazol-3-one
    • 2-(4-methylphenyl)-1,2-benzisothiazol-3(2H)-one;
    • BRD-K31634845-001-01-1
    • MLS000583746
    • EN300-186691
    • MLS-0204987.0001
    • DA-28113
    • SMR000200989
    • CS-0021365
    • F10801
    • KSC-6-155
    • PBIT?
    • ALBB-030759
    • NS-03403
    • MLS-0390875.0001
    • Q27088250
    • KUC105402N
    • NCGC00178056-01
    • 2-(p-Tolyl)benzo[d]isothiazol-3(2H)-one
    • HY-101451
    • CAA51430
    • 2 - (4 - Methylphenyl) - 1,2 - benzisothiazol - 3(2H)-one
    • SCHEMBL2443755
    • MDL: MFCD05856231
    • Inchi: 1S/C14H11NOS/c1-10-6-8-11(9-7-10)15-14(16)12-4-2-3-5-13(12)17-15/h2-9H,1H3
    • InChI Key: KRXMYBAZKJBJAB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(N1C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 241.05623
  • Monoisotopic Mass: 241.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Solubility: DMSO: soluble10mg/mL, clear (warmed)
  • PSA: 20.31

PBIT Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

PBIT Pricemore >>

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